![molecular formula C14H24Cl2N4 B2551825 2-Cyclopropyl-4-[4-(propan-2-yl)piperazin-1-yl]pyrimidine dihydrochloride CAS No. 2097928-29-3](/img/structure/B2551825.png)
2-Cyclopropyl-4-[4-(propan-2-yl)piperazin-1-yl]pyrimidine dihydrochloride
Description
“2-Cyclopropyl-4-[4-(propan-2-yl)piperazin-1-yl]pyrimidine dihydrochloride” is a chemical compound. It is a derivative of pyrimidylpiperazine , which is a metabolite of buspirone . Pyrimidylpiperazine derivatives have shown therapeutic interest . The pyridopyrimidine moiety is present in relevant drugs and has been studied in the development of new therapies .
Scientific Research Applications
Analogues of σ Receptor Ligands
Research on analogues of σ receptor ligands, such as 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), highlights the design and synthesis of novel compounds with reduced lipophilicity for potential therapeutic and diagnostic applications in oncology. Modifications to improve polar functionality suggest the importance of balancing lipophilicity and receptor affinity for tumor targeting and minimal antiproliferative activity (Abate et al., 2011).
Synthesis and Pharmacological Properties
The synthesis of 4-piperazinopyrimidines with antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties demonstrates the chemical versatility and pharmacological potential of pyrimidine derivatives. This work underlines the strategy of selecting compounds for clinical investigations based on their pharmacological profile, emphasizing the significance of chemical modifications for enhanced activity (Mattioda et al., 1975).
Metabolism and Pharmacokinetics
Investigations into the metabolism, excretion, and pharmacokinetics of dipeptidyl peptidase IV inhibitors, like PF-00734200, provide insights into drug disposition in humans. Understanding the metabolic pathways, such as hydroxylation and amide hydrolysis, is crucial for developing medications with optimized absorption, distribution, metabolism, and excretion profiles (Sharma et al., 2012).
Heterocyclic Synthesis
Research into the synthesis of novel heterocyclic compounds, utilizing thioxopyrimidine and pyrimidino-pyrazino-pyrimidine cores, showcases the role of 2-Cyclopropyl-4-[4-(propan-2-yl)piperazin-1-yl]pyrimidine dihydrochloride in facilitating the generation of diverse molecular structures. These studies contribute to the development of new materials with potential applications in medicinal chemistry and drug design (Ho & Suen, 2013).
properties
IUPAC Name |
2-cyclopropyl-4-(4-propan-2-ylpiperazin-1-yl)pyrimidine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4.2ClH/c1-11(2)17-7-9-18(10-8-17)13-5-6-15-14(16-13)12-3-4-12;;/h5-6,11-12H,3-4,7-10H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEKSZWQHDABECI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C2=NC(=NC=C2)C3CC3.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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